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Compound of Interest

Compound Name: 2-(Oxan-2-yl)morpholine

Cat. No.: B15324385 Get Quote

An In-Depth Technical Guide to the Structure Elucidation of 2-(Oxan-2-yl)morpholine
Stereoisomers

Audience: Researchers, scientists, and drug development professionals.

Introduction
The morpholine scaffold is a cornerstone in medicinal chemistry, appearing in numerous

approved drugs due to its favorable physicochemical properties, including metabolic stability

and aqueous solubility. The introduction of substituents onto the morpholine ring creates chiral

centers, leading to stereoisomers that can exhibit vastly different pharmacological and

toxicological profiles. 2-(Oxan-2-yl)morpholine, featuring a substituted oxane

(tetrahydropyran) ring, possesses two stereogenic centers, giving rise to four possible

stereoisomers.

The precise determination of the absolute and relative stereochemistry of these isomers is

critical for drug development, as regulatory bodies require the characterization and testing of

individual stereoisomers. This guide provides a comprehensive overview of the methodologies

and data interpretation required for the complete structure elucidation of the four stereoisomers

of 2-(Oxan-2-yl)morpholine.
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The two chiral centers in 2-(Oxan-2-yl)morpholine are at the C2 position of the morpholine

ring and the C2' position of the oxane ring. This results in four stereoisomers, comprising two

pairs of enantiomers. The relationship between these isomers is crucial for devising a

separation and characterization strategy.
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Syn Diastereomer (e.g., 2R,2'R) Anti Diastereomer (e.g., 2R,2'S)

H2

H2'
Protons are close in space

Strong NOE correlation observed

NOESY Experiment

H2

H2'
Protons are distant in space

NOE correlation is absent

NOESY Experiment
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15324385?utm_src=pdf-body-img
https://www.benchchem.com/product/b15324385#structure-elucidation-of-2-oxan-2-yl-morpholine-stereoisomers
https://www.benchchem.com/product/b15324385#structure-elucidation-of-2-oxan-2-yl-morpholine-stereoisomers
https://www.benchchem.com/product/b15324385#structure-elucidation-of-2-oxan-2-yl-morpholine-stereoisomers
https://www.benchchem.com/product/b15324385#structure-elucidation-of-2-oxan-2-yl-morpholine-stereoisomers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15324385?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15324385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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